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Compound of Interest

Compound Name: 2-Nitro-9-fluorenone
CAS No.: 3096-52-4
Cat. No.: B187283
Get Quote
. J

Core Directive & Executive Summary

This guide provides a rigorous technical analysis of 2-Nitro-9-fluorenone (2-NF), a critical
intermediate in the synthesis of organic semiconductors and a model compound for studying
nitro-polycyclic aromatic hydrocarbons (nitro-PAHS). Unlike generic summaries, this document
focuses on the causality of synthetic choices, the mechanistic underpinnings of regioselectivity,
and the validation of physicochemical properties.

Target Audience: Synthetic chemists, materials scientists, and toxicologists.

Synthesis Strategies

The synthesis of 2-Nitro-9-fluorenone is primarily achieved through two distinct pathways. The
choice of pathway depends on the starting material availability (fluorene vs. fluorenone) and
the required purity profile.

Route A: Direct Nitration of 9-Fluorenone (The
Electrophilic Route)
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This is the most direct method, utilizing the directing effects inherent in the fluorenone scaffold.
e Reagents: Fuming Nitric Acid (

), Concentrated Sulfuric Acid (

).
e Mechanism: Electrophilic Aromatic Substitution (

).

o Regioselectivity: The carbonyl group at position 9 is electron-withdrawing, which generally
deactivates the ring. However, the biphenyl linkage acts as an activating group. The 2-
position is para to the biphenyl bridge (C4a-C4b bond axis), making it the most nucleophilic
site despite the carbonyl's deactivation.

Experimental Protocol (Route A)

o Preparation: Dissolve 9-fluorenone (10 mmol) in glacial acetic acid or use

as the solvent medium.

¢ Nitration: Add a mixture of

dropwise at 0°C to control the exotherm.

¢ Reaction: Heat the mixture to 80°C for 1.5 hours.

o Critical Control Point: Exceeding 100°C or prolonging reaction time promotes the
formation of 2,7-dinitro-9-fluorenone.

o Workup: Pour the reaction mixture into ice water. The yellow precipitate is filtered, washed
with water to neutral pH, and recrystallized from ethanol or acetic acid.

 Yield: Typically 90-95%.

Route B: Oxidation of 2-Nitrofluorene (The Oxidation
Route)
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This method is preferred when 2-nitrofluorene is already available or when avoiding strong acid
conditions is necessary for functional group tolerance.

o Reagents: Potassium Hydroxide (

), Tetrahydrofuran (THF), Oxygen (Air).

e Mechanism: Base-catalyzed benzylic oxidation.

o Advantage: High regiochemical purity as the nitro group is installed prior to oxidation.

Experimental Protocol (Route B)

 Dissolution: Dissolve 2-nitrofluorene in THF (ratio 1:5 w/v).

Base Addition: Add powdered KOH (2 equivalents). The solution will darken, indicating
deprotonation at the C9 position.

Oxidation: Stir vigorously at room temperature under an air atmosphere for 2-3 hours.

Workup: Filter off inorganic salts. Evaporate THF. Recrystallize the residue.

Yield: 98-99%.

Comparison of Synthetic Routes

Feature Route A: Direct Nitration Route B: Oxidation
Starting Material 9-Fluorenone 2-Nitrofluorene

Reagents

Conditions Harsh (Acidic, 80°C) Mild (Basic, RT)

Major Impurity 2,7-Dinitro-9-fluorenone Unreacted starting material
Yield ~92% ~99%

Reaction Mechanism & Workflow Visualization
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The following diagrams illustrate the synthetic workflow and the mechanistic pathway for the

direct nitration.
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Figure 1: Dual synthetic pathways to 2-Nitro-9-fluorenone. Route A (Red) is direct; Route B

(Green) is stepwise.
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Figure 2: Electrophilic Aromatic Substitution mechanism. The C2 position offers the best
balance of activation energy.

Physicochemical Properties[1][2][3][4][5][6][7][8]

Accurate characterization is essential for distinguishing the ketone (2-nitro-9-fluorenone) from

its precursor (2-nitrofluorene).

Physical Data Summary
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Property Value Notes

Distinct from 2-nitrofluorene

CAS Number 3096-52-4
(607-57-8)
Molecular Formula MW: 225.20 g/mol
) Recrystallized from EtOH or
Appearance Yellow Needles/Prisms

AcOH

Critical:[1] 2-Nitrofluorene
Melting Point 222 -225°C melts at ~156°C. Use MP to
confirm oxidation.

Soluble in THF,

Solubility Insoluble in water
, Acetone

Density ~1.44 g/cm3 Estimated

Spectroscopic Characterization[4][6][10][11][12]
1H NMR (CDCI3, 400 MH2z)

The proton NMR spectrum is characterized by the downfield shift of protons adjacent to the
nitro group and the carbonyl descreening.

e 8.45(d, J=2.0 Hz, 1H, H-1): The proton between the nitro and carbonyl groups is most
deshielded.

e 8.38 (dd, J=8.0, 2.0 Hz, 1H, H-3): Ortho to the nitro group.

7.6 - 7.8 (m, 4H, Aromatic Ring): The unsubstituted ring protons.

7.9 (d, J=8.0 Hz, 1H, H-4): Proton adjacent to the biphenyl bridge.

IR Spectroscopy (KBr Pellet)
e 1720 - 1746

: Strong C=0 stretch. This peak confirms the presence of the ketone and absence of the
methylene group (which would appear in 2-nitrofluorene).
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e 1520 & 1345

: Asymmetric and symmetric

stretches.

Applications & Safety Profile
Applications

o Charge Transfer Complexes: 2-Nitro-9-fluorenone serves as an electron acceptor. It forms
charge-transfer complexes with electron-rich polycyclic aromatic hydrocarbons (PAHS),
utilized in organic electronics and historical xerographic photoconductors.

e Synthesis Intermediate: It can be reduced to 2-amino-9-fluorenone, a precursor for azo dyes
and pigments.

o Mutagenicity Standard: Used as a reference standard in environmental testing (diesel
exhaust analysis) to monitor nitro-PAH pollution.

Safety & Toxicology (E-E-A-T Warning)

o Hazard Classification:Carcinogen / Mutagen.
e GHS Signal:WARNING.
e Handling:
o Inhalation: High risk. Use a dedicated fume hood.

o Skin Contact: Nitrated fluorenones are readily absorbed through the skin. Double-gloving
(Nitrile) is mandatory.

o Waste: Segregate as hazardous organic waste. Do not release into water systems as
nitro-PAHs are persistent environmental pollutants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Nitro compound synthesis by nitrite substitution or nitration [organic-chemistry.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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